Cas no 41044-12-6 (Coumarin 30)

Coumarin 30 is a fluorescent dye belonging to the coumarin family, known for its strong emission in the green-yellow region (~500–550 nm). It exhibits high quantum yield and photostability, making it suitable for applications in laser dyes, fluorescent probes, and optoelectronic devices. The compound's solubility in organic solvents and compatibility with polymer matrices enhance its utility in material science. Coumarin 30 is also valued for its sharp absorption and emission profiles, enabling precise spectroscopic studies. Its stability under varying pH conditions further broadens its applicability in biochemical and environmental sensing. These properties make it a reliable choice for research and industrial applications requiring consistent fluorescence performance.
Coumarin 30 structure
Coumarin 30 structure
Product Name:Coumarin 30
CAS No:41044-12-6
MF:C21H21N3O2
MW:347.410344839096
MDL:MFCD00051349
CID:55343
PubChem ID:253660175
Update Time:2025-10-19

Coumarin 30 Chemical and Physical Properties

Names and Identifiers

    • 7-(Diethylamino)-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-2H-chromen-2-one
    • 7-Diethylamino-3-(1-methyl-2-benzimidazolyl)coumarin
    • 3-(2-N-Methylbenzimidazolyl)-7-N,N-diethylaminocoumarin
    • 7-(Diethylamino)-3-(1-methyl-1H-benzimidazol-2-yl)-2-benzopyrone
    • 7-(Diethylamino)-3-(1-methyl-2-benzimidazolyl)coumarin
    • 7-(diethylamino)-3-(1-methylbenzimidazol-2-yl)chromen-2-one
    • Coumarin 30
    • Coumarin 30 Laser Grade
    • Coumarin-30
    • 2H-1-Benzopyran-2-one,7-(diethylamino)-3-(1-methyl-1H-benzimidazol-2-yl)
    • 3-(2-N-Methylbenzimidazolyl)-7-N,N-diethylaminoco
    • 3-(2'-N-methylbenzimidazolyl)-7-N,N-diethylaminocoumarin
    • 7-diethylamino-3-(1-methyl-1H-benzoimidazol-2-yl)-chromen-2-one
    • Coumarin 515
    • coumarin C30
    • 2H-1-Benzopyran-2-one, 7-(diethylamino)-3-(1-methyl-1H-benzimidazol-2-yl)-
    • NSC290433
    • 7-(Diethylamino)-3-(1-methyl-1H-benzimidazol-2-yl)-2H-chromen-2-one
    • MLS002702129
    • MLS000106045
    • SMR000103016
    • 3-(2-N-Methylbenzimidazolyl)-7-N,N-d
    • 7-(diethylamino)-3-(1-methyl-2-benzimidazolyl)-1-benzopyran-2-one
    • NCI60_002384
    • 7-(diethylamino)-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one
    • MFCD00051349
    • HMS1378F17
    • 7-(Diethylamino)-3-(1-methyl-1H-benzimidazol-2-yl)-2H-1-benzopyran-2-one
    • 2H-1-Benzopyran-2-one,7-(diethylamino)-3-(1-methyl-1H-benzimidazol-2-yl)-
    • NSC-290433
    • HMS2466I04
    • Coumarin, 7-(diethylamino)-3-(1-methyl-2-benzimidazolyl)-
    • Oprea1_613472
    • CT7C6AR5DD
    • CHEMBL1520346
    • 7-(Diethylamino)-3-(1-methyl-1H-benzimidazol-2-yl)coumarin
    • PD118778
    • NS00030902
    • SR-01000389309-1
    • cid_100335
    • DTXSID6068272
    • 3-(N-methyl-benzoimidazol-2-yl)-7-(diethylamino)-coumarin
    • COUMARIN30
    • Oprea1_444456
    • BDBM79817
    • 7-(diethylamino)-3-(1-methylbenzimidazol-2-yl)coumarin
    • AS-73053
    • 41044-12-6
    • UNII-CT7C6AR5DD
    • REGID_FOR_CID_100335
    • SCHEMBL457303
    • C2837
    • CS-0094875
    • AKOS000505564
    • A914213
    • CCRIS 4959
    • FT-0698396
    • NSC 290433
    • Coumarin 30, Dye content 99 %
    • CID 100335
    • ChemDiv2_003295
    • 7-(DIETHYLAMINO)-3-(1-METHYL-1,3-BENZODIAZOL-2-YL)CHROMEN-2-ONE
    • EINECS 255-186-8
    • SR-01000389309
    • CBDivE_006016
    • DA-06046
    • STK996890
    • KZFUMWVJJNDGAU-UHFFFAOYSA-N
    • MDL： MFCD00051349
    • Inchi： 1S/C21H21N3O2/c1-4-24(5-2)15-11-10-14-12-16(21(25)26-19(14)13-15)20-22-17-8-6-7-9-18(17)23(20)3/h6-13H,4-5H2,1-3H3
    • InChI Key： KZFUMWVJJNDGAU-UHFFFAOYSA-N
    • SMILES： O1C(C(=CC2C=CC(=CC1=2)N(CC)CC)C1=NC2C=CC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 347.16300
  • Monoisotopic Mass: 347.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 47.4

Experimental Properties

  • Color/Form: powder
  • Density: 1.22
  • Melting Point: 221.0 to 225.0 deg-C
  • Boiling Point: 588°Cat760mmHg
  • Flash Point: 309.4°C
  • Refractive Index: 1.635
  • PSA: 51.27000
  • LogP: 4.19290
  • λmax: 408nm(CH3CN)(lit.)
  • Solubility: Not determined

Coumarin 30 Security Information

Coumarin 30 Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Coumarin 30 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
310303-100MG
Coumarin 30, 98%
 41044-12-6 98%
100MG
 ￥ 377 2022-04-26
BAI LING WEI Technology Co., Ltd.
310303-500MG
Coumarin 30, 98%
 41044-12-6 98%
500MG
 ￥ 1178 2022-04-26
Alichem
A069004608-5g
7-(Diethylamino)-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-2H-chromen-2-one
 41044-12-6 95%
5g
 $683.28 2023-09-02
TRC
C755535-100mg
Coumarin 30
 41044-12-6
100mg
 $64.00 2023-05-18
TRC
C755535-250mg
Coumarin 30
 41044-12-6
250mg
 $115.00 2023-05-18
Chemenu
CM160219-5g
7-(diethylamino)-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-2H-chromen-2-one
 41044-12-6 95%
5g
 $615 2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01633-100mg
7-(Diethylamino)-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-2H-chromen-2-one
 41044-12-6 -
100mg
 ¥358.0 2024-07-19
abcr
AB287859-200 mg
3-(2-N-Methylbenzimidazolyl)-7-N,N-diethylaminocoumarin; .
 41044-12-6
200 mg
 €108.10 2023-07-20
abcr
AB287859-1 g
3-(2-N-Methylbenzimidazolyl)-7-N,N-diethylaminocoumarin; .
 41044-12-6
1 g
 €322.30 2023-07-20
Chemenu
CM160219-250mg
7-(diethylamino)-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-2H-chromen-2-one
 41044-12-6 95%
250mg
 $*** 2023-05-30

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